Cas no 947499-84-5 (N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 947499-84-5
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 6510177
• PubChem ID: 7545432
• Update Time: 2025-06-11

N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-[(2,4-dichlorophenyl)methyl]-1,6-dihydro-6-oxo-

• Inchi： 1S/C13H10Cl2N2O2/c14-10-3-1-8(11(15)5-10)6-17-13(19)9-2-4-12(18)16-7-9/h1-5,7H,6H2,(H,16,18)(H,17,19)
• InChI Key： CDCNVKLKFKAMTI-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(NCC1=CC=C(Cl)C=C1Cl)=O

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 574.6±50.0 °C(Predicted)
• pka: 10.19±0.10(Predicted)

Additional information on N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 947499-84-5)

N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 947499-84-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 2,4-dichlorophenyl substituent and the pyridine ring system, contribute to its intriguing chemical properties and biological interactions.

The synthesis of N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves a series of well-designed chemical transformations that highlight the expertise in organic synthesis. The presence of the 6-oxo group and the dihydropyridine core suggests potential functionalities that can be exploited for drug design. This compound has been extensively studied for its pharmacological profile, particularly in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new molecular entities with enhanced biological activity and improved pharmacokinetic profiles. N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has emerged as a promising candidate in this regard. Its structural framework is reminiscent of several known bioactive compounds, which suggests that it may exhibit similar or even superior biological properties. The dichlorophenyl moiety is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets.

The compound's potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. Preliminary studies have indicated that N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide may interfere with key cellular pathways by modulating the activity of enzymes and receptors involved in disease progression. For instance, its ability to interact with 6-oxo-derived intermediates suggests a possible role in inhibiting certain enzymes that are overexpressed in cancer cells.

The pharmacokinetic properties of N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide are also of great interest. The compound's solubility profile and metabolic stability are critical factors that determine its bioavailability and duration of action. Advanced computational methods have been employed to predict these properties, which has facilitated the optimization of its chemical structure for better pharmacological performance.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a significant advancement in this area. Its unique structural features provide a foundation for designing derivatives with tailored biological activities. Researchers have been exploring various modifications to its core structure to enhance its efficacy and reduce potential side effects.

The compound's interaction with biological targets has been a focal point of recent investigations. High-throughput screening techniques have been utilized to identify potential binding partners and assess their functional significance. These studies have provided valuable insights into the molecular mechanisms by which N-(2,4-dichlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide exerts its effects on cellular processes.

The synthetic pathways for producing N-(2,4-dichlorophenyl)methyl-6-oxydoxopiperidinecarboxamidecas no94749984 5 b >have been refined to ensure high yields and purity levels. These methodologies are crucial for scaling up production while maintaining consistency in quality control measures. The compound's synthesis involves multi-step reactions that require precise control over reaction conditions to achieve optimal results.

The safety profile of N-(N-(2, 4-Dichlorophenyl)methyl)-6-Oxo -1 , 6-Dihydro -pyrid ine -3-Carbox amide CAS NO:947499 -84 -5 )methyl- 6 oxo -1 , 6 dihydrop y rid ine -3 carbox amide is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity profile across various animal models under different dosing regimens. These investigations have provided reassurance regarding its safety when used within therapeutic windows established through rigorous testing protocols. Furthermore , researchers are actively exploring ways to mitigate any potential side effects by developing prodrugs or formulations designed specifically for targeted delivery systems . p > < p > The regulatory landscape surrounding novel pharmaceutical entities like N- ( )methyl - )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )carbox amide )has evolved significantly over time . Regulatory agencies now emphasize not only efficacy but also sustainability throughout all stages from discovery through commercialization . This includes considerations such as environmental impact during manufacturing processes as well as waste management strategies post-disposal . p > < p > As research continues into this promising compound , collaborations between academic institutions , biotechnology companies , and pharmaceutical giants are becoming increasingly common . Such partnerships facilitate knowledge sharing while accelerating progress toward bringing new treatments from benchtops into clinics where they can benefit patients worldwide . It is an exciting time for medicinal chemists working on behalf humanity 's fight against disease . With continued innovation driven by curiosity , perseverance ,and interdisciplinary efforts like these , breakthroughs will undoubtedly follow . p >